2-(5-phenylpentanoyl)-2,7-diazaspiro[4.5]decan-6-one

• IUPAC Name: 2-(5-phenylpentanoyl)-2,7-diazaspiro[4.5]decan-6-one
• InChI: InChI=1S/C19H26N2O2/c22-17(10-5-4-9-16-7-2-1-3-8-16)21-14-12-19(15-21)11-6-13-20-18(19)23/h1-3,7-8H,4-6,9-15H2,(H,20,23)
• InChI Key: OUDXICCGPXSLQA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCN(C2)C(=O)CCCCC3=CC=CC=C3)C(=O)NC1
• Molecular Formula: C19H26N2O2
• Molecular Weight: 314.4 g/mol

Description

2-(5-phenylpentanoyl)-2,7-diazaspiro[4.5]decan-6-one is a compound that has gained significant attention in scientific research due to its unique properties. This compound is also known as PD404182 and has been synthesized using different methods.5]decan-6-one.

Scientific Research Applications

Catalytic Dearomative Spirocyclization

A study by Ito et al. (2018) explores the catalytic dearomatization of phenols via gold carbene species to produce 2-azaspiro[4.5]decan-3-ones, highlighting a method that avoids hazardous diazo compounds. The spirocyclic product from this reaction offers a pathway to synthesize gabapentin derivatives, suggesting potential applications in medicinal chemistry (Ito, Kawasaki, Kanyiva, & Shibata, 2018).

T-Type Calcium Channel Antagonists

Research by Fritch and Krajewski (2010) into 2,8-diazaspiro[4.5]decan-1-ones revealed their potential as potent T-type calcium channel inhibitors, indicating a therapeutic application for conditions modulated by calcium channel activity. The synthesis and structure-activity relationship (SAR) of these compounds were detailed, pointing to their relevance in drug development (Fritch & Krajewski, 2010).